3-[2-(methylamino)ethyl]-1H-indol-4-ol hydrochloride

• CAS RN: 2768326-95-8
• Molecular Formula: C11H15ClN2O
• Molecular Weight: 226.7

Description

3-[2-(Methylamino)ethyl]-1H-indol-4-ol hydrochloride (3-MMEI) is an important organic compound that has been used as a synthetic precursor in the pharmaceutical and biotechnology industries. It is also known as 3-MMEI-HCl and is a white crystalline solid with a melting point of 134-136°C. It has been used in the synthesis of various indole derivatives, such as indole-3-carboxamides, indole-3-carboxylic acid esters, and indole-3-sulfonamides. It is also used in the synthesis of various medicinally important compounds, such as the antidepressant fluoxetine, the anti-inflammatory drug mefenamic acid, and the antifungal drug clotrimazole.

Mechanism of Action

3-MMEI-HCl is an organic compound that acts as a substrate for various enzymes and is involved in various biochemical reactions. It can act as a substrate for the enzyme tryptophan hydroxylase, which is involved in the biosynthesis of serotonin, a neurotransmitter that plays an important role in regulating mood and behavior. It can also act as a substrate for the enzyme tyrosine hydroxylase, which is involved in the biosynthesis of dopamine, another neurotransmitter that plays an important role in regulating mood and behavior.
Biochemical and Physiological Effects
3-MMEI-HCl has been studied for its biochemical and physiological effects on the body. It has been found to have an inhibitory effect on the enzyme tryptophan hydroxylase, which is involved in the biosynthesis of serotonin. This inhibitory effect can lead to an increase in serotonin levels, which can have a positive effect on mood and behavior. It has also been found to have an inhibitory effect on the enzyme tyrosine hydroxylase, which is involved in the biosynthesis of dopamine. This inhibitory effect can lead to an increase in dopamine levels, which can have a positive effect on mood and behavior.

Advantages and Limitations for Lab Experiments

3-MMEI-HCl has several advantages and limitations when used in laboratory experiments. One advantage is that it is a relatively inexpensive compound, making it suitable for use in both large-scale and small-scale experiments. Another advantage is that it is a stable compound, making it suitable for long-term storage. However, one limitation is that it is a highly reactive compound, making it unsuitable for use in experiments requiring high levels of accuracy.

Future Directions

There are many potential future directions for 3-MMEI-HCl research. One potential direction is to explore its potential as a therapeutic agent for the treatment of psychiatric and neurological disorders. Another potential direction is to investigate its potential as a substrate for other enzymes involved in the biosynthesis of neurotransmitters and other biologically active compounds. Additionally, it could be studied for its potential use in the synthesis of novel drugs or drug analogs. Finally, it could be studied for its potential use in the synthesis of peptide and peptidomimetic molecules, such as peptide hormones, peptide antibiotics, and peptidomimetic enzymes.

Synthesis Methods

3-MMEI-HCl can be synthesized by a variety of methods. The most common method is the reaction of 3-chloropropionic acid with diethylamine in the presence of a base, such as sodium hydroxide, to form 3-MMEI-HCl. This method is simple and cost-effective, and can be used in both large-scale and small-scale syntheses. Another method that can be used is the reaction of 3-chloropropionic acid with methylamine in the presence of a base, such as sodium hydroxide, to form 3-MMEI-HCl. This method is also simple and cost-effective, and can be used in both large-scale and small-scale syntheses.

Scientific Research Applications

3-MMEI-HCl has been used in a variety of scientific research applications. It has been used in the synthesis of various medicinally important compounds, such as the antidepressant fluoxetine, the anti-inflammatory drug mefenamic acid, and the antifungal drug clotrimazole. It is also used in the synthesis of various indole derivatives, such as indole-3-carboxamides, indole-3-carboxylic acid esters, and indole-3-sulfonamides. It has also been used in the synthesis of various peptide and peptidomimetic molecules, such as peptide hormones, peptide antibiotics, and peptidomimetic enzymes.